1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol

• IUPAC Name: 1-[1-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]triazol-4-yl]ethanol
• InChI: InChI=1S/C15H22N4O2/c1-12(20)15-11-19(17-16-15)9-13-4-6-18(7-5-13)10-14-3-2-8-21-14/h2-3,8,11-13,20H,4-7,9-10H2,1H3
• InChI Key: PNYZJHAKGSBTFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN(N=N1)CC2CCN(CC2)CC3=CC=CO3)O
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol, also known as FPE, is a chemical compound with potential applications in scientific research. FPE is a complex molecule that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol is not well understood, but it is believed to act on the GABAergic system in the brain. This compound has been shown to increase the activity of GABA receptors, which are responsible for inhibiting neuronal activity. This leads to a decrease in anxiety and an increase in cognitive function.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of several neurotransmitters, including dopamine, norepinephrine, and serotonin. Additionally, this compound has been shown to increase the expression of several genes involved in synaptic plasticity, which is essential for learning and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol in lab experiments is that it is relatively easy to synthesize. Additionally, this compound has been shown to have low toxicity in animal models, making it a safe compound to use in research. However, one of the limitations of using this compound is that its mechanism of action is not well understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research involving 1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol. One area of research could be to investigate the effects of this compound on other neurotransmitter systems in the brain, such as the glutamatergic system. Additionally, researchers could investigate the potential of this compound as a treatment for other neurological disorders, such as Alzheimer's disease. Finally, researchers could investigate the development of new compounds that are structurally similar to this compound but have improved pharmacological properties.

Synthesis Methods

The synthesis of 1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol involves several steps, including the preparation of intermediate compounds and the final coupling reaction. One of the most common methods for synthesizing this compound is through the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which involves reacting an azide and an alkyne in the presence of a copper catalyst. The reaction produces a triazole ring, which is an essential component of this compound. The final step involves the reduction of the triazole ring to produce this compound.

Scientific Research Applications

1-(1-{[1-(2-furylmethyl)-4-piperidinyl]methyl}-1H-1,2,3-triazol-4-yl)ethanol has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a potential candidate for the development of new drugs for the treatment of anxiety and depression. Additionally, this compound has been shown to enhance learning and memory in animal models, suggesting that it could be used to treat cognitive disorders.